Ethyl 3-{[(2-furylmethyl)amino]sulfonyl}-1-benzothiophene-2-carboxylate

• IUPAC Name: ethyl 3-(furan-2-ylmethylsulfamoyl)-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C16H15NO5S2/c1-2-21-16(18)14-15(12-7-3-4-8-13(12)23-14)24(19,20)17-10-11-6-5-9-22-11/h3-9,17H,2,10H2,1H3
• InChI Key: YYBIFGSXNMDUJG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2S1)S(=O)(=O)NCC3=CC=CO3
• Molecular Formula: C16H15NO5S2
• Molecular Weight: 365.4 g/mol

Description

The compound “Ethyl 3-{[(2-furylmethyl)amino]sulfonyl}-1-benzothiophene-2-carboxylate” is a complex organic molecule that contains several functional groups and rings. It has a benzothiophene ring, which is a type of heterocyclic compound. Heterocyclic compounds are widely distributed in nature and have versatile synthetic applicability and biological activity.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it likely involves several steps, each introducing a different functional group. The synthesis could involve reactions such as esterification, sulfonation, and amine coupling.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and rings. The benzothiophene ring system is aromatic, meaning it has a cyclic, planar arrangement of atoms with delocalized π electrons.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the amine group could participate in acid-base reactions, the ester group could undergo hydrolysis or transesterification, and the aromatic ring could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

Without specific data, we can only speculate on the properties of this compound. It’s likely to be a solid at room temperature, and due to the presence of polar functional groups, it’s likely to be soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound is not known without specific context. If it’s used as a drug, the mechanism would depend on the biological target. If it’s used in a chemical reaction, the mechanism would depend on the reaction conditions and other reactants.

Safety and Hazards

The safety and hazards of this compound are not known without specific studies. As with all chemicals, it should be handled with appropriate safety precautions to avoid ingestion, inhalation, or contact with skin or eyes.

Future Directions

The future directions for this compound could be vast, depending on its properties and potential applications. It could be studied for its potential uses in medicine, materials science, or as a building block in synthetic chemistry.